Ethyl 2-methyl-2H-indazole-4-carboxylate
Overview
Description
Ethyl 2-methyl-2H-indazole-4-carboxylate, also known as EMIC, is an organic compound that has been used in various scientific research applications. It is a white crystalline solid with a melting point of 99-101°C and a molecular formula of C9H10N2O2. EMIC is a member of the indazole family of compounds, which are heterocyclic aromatic compounds that contain an indazole ring structure. EMIC has been studied for its potential uses in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Ethyl 2-methyl-2H-indazole-4-carboxylate has been studied for its potential uses in the fields of biochemistry, physiology, and pharmacology. In biochemistry, Ethyl 2-methyl-2H-indazole-4-carboxylate has been used as an inhibitor of cytochrome P450 enzymes. It has also been used to study the role of cytochrome P450 enzymes in drug metabolism and to investigate the effects of cytochrome P450 inhibitors on drug metabolism. In physiology, Ethyl 2-methyl-2H-indazole-4-carboxylate has been used to study the effects of cytochrome P450 inhibitors on the regulation of metabolic pathways. In pharmacology, Ethyl 2-methyl-2H-indazole-4-carboxylate has been used to study the effects of cytochrome P450 inhibitors on drug absorption, distribution, metabolism, and excretion.
Mechanism of Action
Ethyl 2-methyl-2H-indazole-4-carboxylate works by inhibiting the activity of cytochrome P450 enzymes, which are enzymes that are responsible for metabolizing drugs and other substances in the body. By inhibiting the activity of these enzymes, Ethyl 2-methyl-2H-indazole-4-carboxylate can affect the absorption, distribution, metabolism, and excretion of drugs and other substances.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 2-methyl-2H-indazole-4-carboxylate have not been fully studied. However, it has been suggested that Ethyl 2-methyl-2H-indazole-4-carboxylate may have a variety of effects on the body, including the inhibition of cytochrome P450 enzymes, the inhibition of drug metabolism, and the regulation of metabolic pathways.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 2-methyl-2H-indazole-4-carboxylate in laboratory experiments include its low cost, its availability in a variety of forms, and its stability in a range of temperatures and pH levels. The main limitation of using Ethyl 2-methyl-2H-indazole-4-carboxylate in laboratory experiments is that its effects on biochemical and physiological processes are not fully understood.
Future Directions
There are a number of potential future directions for the use of Ethyl 2-methyl-2H-indazole-4-carboxylate in scientific research. These include further studies into the biochemical and physiological effects of Ethyl 2-methyl-2H-indazole-4-carboxylate, investigations into the mechanisms of action of Ethyl 2-methyl-2H-indazole-4-carboxylate, and the development of new methods for synthesizing Ethyl 2-methyl-2H-indazole-4-carboxylate. Additionally, further research into the potential clinical applications of Ethyl 2-methyl-2H-indazole-4-carboxylate could be conducted, including the development of new drugs and therapies.
properties
IUPAC Name |
ethyl 2-methylindazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-3-15-11(14)8-5-4-6-10-9(8)7-13(2)12-10/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYKLAQOHKWMWOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC2=NN(C=C21)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-methyl-2H-indazole-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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